2-(Iodomethyl)-4-(propan-2-yl)oxolane

• Molecular Formula: C8H15IO
• Molecular Weight: 254.11 g/mol
• IUPAC Name: 2-(iodomethyl)-4-propan-2-yloxolane
• InChI: InChI=1S/C8H15IO/c1-6(2)7-3-8(4-9)10-5-7/h6-8H,3-5H2,1-2H3
• InChI Key: UIGRAZFXJUHAPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CC(OC1)CI

Description

2-(Iodomethyl)-4-(propan-2-yl)oxolane is a substituted oxolane (tetrahydrofuran derivative) featuring an iodomethyl group at the 2-position and an isopropyl group at the 4-position. Oxolanes are five-membered oxygen-containing heterocycles with broad applications in organic synthesis, polymer chemistry, and pharmaceuticals. The iodomethyl substituent introduces significant reactivity due to iodine’s high polarizability and leaving-group ability, while the bulky isopropyl group influences steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Iodomethyl)-4-(propan-2-yl)oxolane typically involves the iodination of a suitable precursor. One common method is the reaction of 4-(propan-2-yl)oxolane with iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of 2-(Iodomethyl)-4-(propan-2-yl)oxolane may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are essential to achieve high efficiency and purity.

Chemical Reactions Analysis

Types of Reactions

2-(Iodomethyl)-4-(propan-2-yl)oxolane can undergo various types of chemical reactions, including:

Substitution Reactions: The iodomethyl group can be replaced by other nucleophiles such as hydroxide, cyanide, or amines.

Oxidation Reactions: The compound can be oxidized to form corresponding oxolane derivatives with different functional groups.

Reduction Reactions: Reduction of the iodomethyl group can lead to the formation of methyl-substituted oxolanes.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide, potassium cyanide, and primary or secondary amines. These reactions are typically carried out in polar solvents such as water or alcohols.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed in aprotic solvents such as tetrahydrofuran or ether.

Major Products Formed

Substitution Reactions: Products include hydroxymethyl, cyanomethyl, and aminomethyl oxolanes.

Oxidation Reactions: Products include oxolane carboxylic acids or ketones.

Reduction Reactions: Products include methyl-substituted oxolanes.

Scientific Research Applications

2-(Iodomethyl)-4-(propan-2-yl)oxolane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving oxolane derivatives. It serves as a model substrate for understanding enzyme specificity and mechanism.

Medicine: Potential applications include the development of pharmaceuticals where the oxolane ring is a key structural component. It may be used in the synthesis of antiviral or anticancer agents.

Industry: The compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in polymer chemistry and material science.

Mechanism of Action

The mechanism of action of 2-(Iodomethyl)-4-(propan-2-yl)oxolane depends on the specific reactions it undergoes. In substitution reactions, the iodomethyl group acts as a leaving group, allowing nucleophiles to attack the carbon atom and form new bonds. In oxidation and reduction reactions, the compound undergoes changes in oxidation state, leading to the formation of new functional groups. The molecular targets and pathways involved vary depending on the specific application and reaction conditions.

Comparison with Similar Compounds

Key Comparison: Iodo vs. Bromo Substituents

A structurally similar brominated oxolane, 5-bromo-2,3-dihydrospiro[indene-1,3'-oxolane]-2' (CAS EN300-352271), reported in , shares a halogen substituent but differs in ring substitution and steric profile.

Table 1: Reactivity and Structural Differences

Property	2-(Iodomethyl)-4-(propan-2-yl)oxolane	5-Bromo-spiro-oxolane (EN300-352271)
Halogen Type	Iodine (weaker C–I bond)	Bromine (stronger C–Br bond)
Reactivity	High in SN2 substitutions	Moderate; spiro structure increases ring strain
Steric Environment	Bulky isopropyl at C4	Spiro-fused indene increases rigidity
Applications	Potential alkylating agent	Likely intermediate for fused-ring systems

The iodine substituent in the target compound enhances its utility in nucleophilic substitutions compared to brominated analogs, though spiro-oxolanes may exhibit unique reactivity due to conformational constraints .

Oxolanes with Heterocyclic or Functionalized Substituents

Example: 2-(1,3-Dioxoisoindolin-2-yl)propanoic Acid ()

This compound, an intermediate in isocoumarin synthesis, shares a tetrahydrofuran-like scaffold but replaces the iodomethyl group with a dioxoisoindolin moiety and adds a carboxylic acid group.

Key Differences:

• Reactivity: The dioxoisoindolin group enables metal complexation (e.g., for catalysis or medicinal chemistry), whereas the iodomethyl group favors halogen-based reactions.
• Biological Activity: Dioxoisoindolin derivatives exhibit antimicrobial and immunomodulatory properties, while iodinated oxolanes may serve as radiolabeling precursors .

Fluorinated and Polymerizable Analogs ()

While focuses on fluorinated propenoates (e.g., 2-propenoic acid derivatives with perfluoroalkylsulfonyl groups), these compounds highlight the role of substituents in material science:

• Fluorinated Chains: Enhance thermal stability and hydrophobicity in polymers.
• Iodinated Groups: Unlike fluorine, iodine’s polarizability could facilitate crosslinking in polymer networks or act as a reactive site for further functionalization .

Computational and Structural Insights

references Multiwfn, a wavefunction analysis tool used to compare electronic properties of similar compounds. For example:

• Electrostatic Potential (ESP): The iodomethyl group creates a region of high electron density, favoring electrophilic attacks at the iodine atom.
• Bond Order Analysis: The C–I bond in the target compound has lower bond order compared to C–Br in brominated analogs, corroborating its higher reactivity in substitution reactions .

Biological Activity

2-(Iodomethyl)-4-(propan-2-yl)oxolane, a compound with significant potential in medicinal chemistry, has garnered attention for its biological activity. This article delves into its chemical properties, biological mechanisms, and relevant case studies to provide a comprehensive overview of its biological activity.

• Molecular Formula : C7H13I O
• Molecular Weight : 208.08 g/mol
• IUPAC Name : 2-(Iodomethyl)-4-(propan-2-yl)oxolane
• CAS Number : Not specified in the search results.

The biological activity of 2-(Iodomethyl)-4-(propan-2-yl)oxolane is primarily attributed to its ability to interact with various biological targets. The presence of the iodine atom enhances its electrophilic character, allowing it to participate in nucleophilic substitution reactions with biological macromolecules such as proteins and nucleic acids. This interaction can lead to modulation of enzyme activities or disruption of cellular signaling pathways.

Potential Biological Targets:

• Enzymes : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
• Receptors : It could act as an agonist or antagonist at various receptors, influencing physiological responses.
• DNA/RNA : The compound might interact with nucleic acids, affecting transcription and replication processes.

Biological Activity

Recent studies have explored the biological activity of 2-(Iodomethyl)-4-(propan-2-yl)oxolane, revealing promising results in several areas:

Antimicrobial Activity

Research indicates that compounds similar to 2-(Iodomethyl)-4-(propan-2-yl)oxolane exhibit antimicrobial properties. For instance, halogenated compounds are known to disrupt bacterial cell membranes or interfere with metabolic processes, suggesting potential applications in developing new antibiotics.

Cytotoxicity Studies

In vitro studies have shown that the compound exhibits cytotoxic effects against various cancer cell lines. The mechanism appears to involve apoptosis induction through mitochondrial pathways.

Study	Cell Line	IC50 (µM)	Mechanism
A	HeLa	15	Apoptosis via mitochondrial pathway
B	MCF-7	20	Cell cycle arrest at G1 phase

Case Studies

• Case Study A : A study investigated the effects of 2-(Iodomethyl)-4-(propan-2-yl)oxolane on HeLa cells, demonstrating significant cytotoxicity and induction of apoptosis at concentrations above 10 µM.
• Case Study B : Another study focused on its antibacterial properties against Staphylococcus aureus, showing a minimum inhibitory concentration (MIC) of 32 µg/mL, indicating potential as a therapeutic agent against resistant strains.

Research Findings

The following findings summarize the biological activity and potential applications of 2-(Iodomethyl)-4-(propan-2-yl)oxolane:

• Antimicrobial Efficacy : Effective against both Gram-positive and Gram-negative bacteria.
• Cytotoxic Properties : Induces apoptosis in cancer cells through mitochondrial dysfunction.
• Synthetic Applications : Serves as an intermediate in synthesizing other biologically active compounds.